Cas no 2171517-20-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid
• CAS No: 2171517-20-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6172641
• PubChem ID: 165545127
• Update Time: 2025-05-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3-methoxybutanoic acid
• 2171517-20-5
• EN300-1521278

• Inchi： 1S/C26H32N2O6/c1-26(2,3)23(24(31)27-14-16(33-4)13-22(29)30)28-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,13-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： SYBXHJPZOVKJGI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)OC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid (CAS No. 2171517-20-5)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid (CAS No. 2171517-20-5) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics, including peptide-based drugs and bioconjugates.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid has surged, driven by advancements in targeted drug delivery and precision medicine. This compound’s ability to facilitate the synthesis of complex peptides aligns with the growing interest in personalized therapeutics and biologics. Its CAS No. 2171517-20-5 is often referenced in patent filings and academic publications, underscoring its significance in cutting-edge research.

One of the key features of this compound is its 3-methoxybutanoic acid moiety, which enhances solubility and stability during peptide assembly. This attribute is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal peptide structures for specific biological targets. Searches for terms like "Fmoc-amino acid applications" and "peptide synthesis reagents" frequently highlight the importance of such building blocks in modern drug development pipelines.

From a technical perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid exhibits excellent compatibility with automated peptide synthesizers, a feature highly valued in high-throughput screening (HTS) environments. The compound’s 3,3-dimethylbutanamido group further contributes to its utility by minimizing side reactions, a common challenge in peptide chemistry. This aligns with the increasing focus on green chemistry and sustainable synthesis methods, topics frequently explored in scientific forums and search queries.

The pharmaceutical industry’s shift toward biomacromolecules has also amplified interest in CAS No. 2171517-20-5. As researchers investigate peptide-drug conjugates (PDCs) and multifunctional therapeutics, the demand for high-purity Fmoc-protected intermediates continues to rise. This trend is reflected in search engine data, where queries like "best Fmoc-amino acids for SPPS" and "advanced peptide synthesis techniques" are prevalent.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methoxybutanoic acid (CAS No. 2171517-20-5) represents a critical tool in the toolkit of peptide chemists and pharmaceutical scientists. Its applications span from drug discovery to material science, making it a subject of ongoing research and innovation. As the scientific community continues to explore the frontiers of biotechnology and therapeutic development, this compound’s relevance is poised to grow even further.